Cas no 5915-95-7 (b-Alanine, N-[(phenylmethoxy)carbonyl]-,2,4,5-trichlorophenyl ester)

• Product Name: b-Alanine, N-[(phenylmethoxy)carbonyl]-,2,4,5-trichlorophenyl ester
• CAS No: 5915-95-7
• MF: C₁₉H₁₄ClN₃O
• MW: 335.786962985992
• CID: 385209
• PubChem ID: 877174
• Update Time: 2025-04-19

b-Alanine, N-[(phenylmethoxy)carbonyl]-,2,4,5-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

• b-Alanine, N-[(phenylmethoxy)carbonyl]-,2,4,5-trichlorophenyl ester
• 5915-95-7

• Inchi： 1S/C19H14ClN3O/c1-12-16(20)6-4-8-17(12)23-19(24)13(10-21)9-14-11-22-18-7-3-2-5-15(14)18/h2-9,11,22H,1H3,(H,23,24)/b13-9+
• InChI Key： CVGYFPFXLQBDPH-UKTHLTGXSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(/C(/C#N)=C/C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 335.08272
• Monoisotopic Mass: 335.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.389
• Boiling Point: 613.2°Cat760mmHg
• Flash Point: 324.7°C
• Refractive Index: 1.742
• PSA: 68.68